molecular formula C11H19NO4S B8362484 2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester

2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester

Cat. No. B8362484
M. Wt: 261.34 g/mol
InChI Key: JPKSXKUMUDMXMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester is a useful research compound. Its molecular formula is C11H19NO4S and its molecular weight is 261.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(Butanesulfonylamino)pent-4-ynoic acid, ethyl ester

Molecular Formula

C11H19NO4S

Molecular Weight

261.34 g/mol

IUPAC Name

ethyl 2-(butylsulfonylamino)pent-4-ynoate

InChI

InChI=1S/C11H19NO4S/c1-4-7-9-17(14,15)12-10(8-5-2)11(13)16-6-3/h2,10,12H,4,6-9H2,1,3H3

InChI Key

JPKSXKUMUDMXMS-UHFFFAOYSA-N

Canonical SMILES

CCCCS(=O)(=O)NC(CC#C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of propargyl glycine ethyl ester hydrochloride (from treatment of 2.0 g (17.7 mmol) with EtOH/HCl at reflux) in CH2Cl12 (30 μl) and 10 ml (57 mmol) diisopropylethylamine was cooled to 0° C. and 35 ml of butanesulfonyl chloride added dropwise. After 30 minutes, reaction mixture was poured into the cold 10% citric acid solution and saturated with ether. The organic phase was washed with NaHCO3 solution, brine and dried (MgSO4). The crude product was purified by flash column chromatography to afford 2.6 g of 18-1.
Name
propargyl glycine ethyl ester hydrochloride
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
[Compound]
Name
CH2Cl12
Quantity
30 μL
Type
solvent
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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